Tyvelose
Tyvelose
Tyvelose is an unusual 3,6-dideoxyhexose terminal sugar and the immunodominant component of glycoprotein antigens in the parasitic helminth T. spiralis, which is responsible for trichinosis in humans. It is produced in high amounts by the infective larva and is immunodominant during the muscle stage of infection. Mice immunized with tyvelose-BSA produce IgG1 antibodies to tyvelose but are not resistant to infection by T. spiralis. Tyvelose-specific antibodies (2.5 mg/20 g) administered to rat pups leads to expulsion of first stage larvae from the intestine within one hour.
Brand Name:
Vulcanchem
CAS No.:
5658-12-8
VCID:
VC20787193
InChI:
InChI=1S/C6H12O4/c1-3-6(9)4(7)2-5(8)10-3/h3-9H,2H2,1H3
SMILES:
CC(C(CC(C=O)O)O)O
Molecular Formula:
C6H12O4
Molecular Weight:
148.16 g/mol
Tyvelose
CAS No.: 5658-12-8
Cat. No.: VC20787193
Molecular Formula: C6H12O4
Molecular Weight: 148.16 g/mol
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Specification
| Description | Tyvelose is an unusual 3,6-dideoxyhexose terminal sugar and the immunodominant component of glycoprotein antigens in the parasitic helminth T. spiralis, which is responsible for trichinosis in humans. It is produced in high amounts by the infective larva and is immunodominant during the muscle stage of infection. Mice immunized with tyvelose-BSA produce IgG1 antibodies to tyvelose but are not resistant to infection by T. spiralis. Tyvelose-specific antibodies (2.5 mg/20 g) administered to rat pups leads to expulsion of first stage larvae from the intestine within one hour. |
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| CAS No. | 5658-12-8 |
| Molecular Formula | C6H12O4 |
| Molecular Weight | 148.16 g/mol |
| IUPAC Name | 6-methyloxane-2,4,5-triol |
| Standard InChI | InChI=1S/C6H12O4/c1-3-6(9)4(7)2-5(8)10-3/h3-9H,2H2,1H3 |
| Standard InChI Key | FDWRIIDFYSUTDP-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@@H]1[C@H](C[C@@H](C(O1)O)O)O |
| SMILES | CC(C(CC(C=O)O)O)O |
| Canonical SMILES | CC1C(C(CC(O1)O)O)O |
| Appearance | Assay:≥95%A crystalline solid |
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